4-(N-methylthiophene-2-sulfonamido)butanoic acid

• IUPAC Name: 4-[methyl(thiophen-2-ylsulfonyl)amino]butanoic acid
• InChI: InChI=1S/C9H13NO4S2/c1-10(6-2-4-8(11)12)16(13,14)9-5-3-7-15-9/h3,5,7H,2,4,6H2,1H3,(H,11,12)
• InChI Key: ILEQUZALEBCGBU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC(=O)O)S(=O)(=O)C1=CC=CS1
• Molecular Formula: C9H13NO4S2
• Molecular Weight: 263.3 g/mol

Description

4-(N-methylthiophene-2-sulfonamido)butanoic acid, also known by its CAS number 923220-10-4, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It has a molecular formula of C9H13NO4S2 and a molecular weight of 263.33.

Physical And Chemical Properties Analysis

4-(N-methylthiophene-2-sulfonamido)butanoic acid has a molecular weight of 263.33. Unfortunately, other specific physical and chemical properties such as boiling point, solubility, and stability are not available in the search results.

Scientific Research Applications

Synthesis and Chemical Applications

• Intermediate in Chemical Synthesis : Compounds similar to "4-(N-methylthiophene-2-sulfonamido)butanoic acid" are often synthesized as intermediates in the development of more complex molecules. For example, the synthesis of 5,6-dihydro-6- methyl-4H- thieno[2,3-b] thiopyrane-4-one-2-sulfonamide involved condensation, chlorination, and cyclization processes, indicating the compound's role in creating novel chemical structures (Wang Miao, 2007).
• Pharmaceutical Intermediate Synthesis : Similar sulfonamide compounds have been synthesized as intermediates for pharmaceutical applications. For example, 4-hydroxy-6-methylthieno[2,3-b] thiopyran-2-sulfonamide, an intermediate of dorzolamide hydrochloride, was synthesized from 2-mercaptothiophene and crotonic acid, showcasing its application in medicinal chemistry (L. Lei, 2007).

Medicinal Chemistry and Biological Applications

• Antimicrobial and Antiviral Activity : Sulfonamide compounds have been explored for their antimicrobial and antiviral activities. The synthesis and evaluation of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides demonstrated certain antiviral activities, highlighting the potential of sulfonamide derivatives in developing new antimicrobial agents (Zhuo Chen et al., 2010).
• Antimicrobial Activity of Novel Derivatives : Novel cyclization of substituted-phenylsulfonamido butanoic acids into corresponding pyrrolidin-2-ones showed antimicrobial activity, indicating the significance of structural modifications in enhancing biological properties (M. Zareef, R. Iqbal, M. Arfan, 2008).